Methyl 3-[{2-[(4-methoxyphenyl)amino]-2-oxoethyl}(phenyl)sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(4-methoxyanilino)-2-oxoethyl]-phenylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C21H20N2O6S2/c1-28-17-10-8-15(9-11-17)22-19(24)14-23(16-6-4-3-5-7-16)31(26,27)18-12-13-30-20(18)21(25)29-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key: UDYJANBFVRDZAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=C(SC=C3)C(=O)OC
• Molecular Formula: C21H20N2O6S2
• Molecular Weight: 460.5 g/mol

Description

“Methyl 3-[{2-[(4-methoxyphenyl)amino]-2-oxoethyl}(phenyl)sulfamoyl]thiophene-2-carboxylate” is an organic compound. It is structurally related to the peroxisome proliferator-activated receptor β/δ (PPARβ/δ), which is a ligand-regulated nuclear receptor with essential functions in metabolism and inflammation.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a methoxyphenyl group, a sulfamoyl group, and a thiophene-2-carboxylate group. The InChI code provided gives a detailed description of its structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 419.5. It is a solid at room temperature. Other physical and chemical properties such as density, melting point, boiling point, flash point, and refractive index are also provided.

Safety and Hazards

This compound should be handled with care. It is advisable to avoid contact with skin and eyes, and to avoid inhaling its vapors. Appropriate personal protective equipment, such as gloves and protective eyewear, should be worn when handling this compound.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of pharmaceutical products such as anti-hypertensives, antitumors, anti-hiv-1 integrase, human cytomegalovirus inhibitors, hepatitis c virus inhibitors, xa factor inhibitors, antineoplastic pak4 activase inhibitors, phosphatidylinositol 3-kinase pi3k inhibitors, and antithrombotic activity drugs .

Mode of Action

It’s worth noting that the compound contains a thiophene ring, which is a key intermediate in organic synthesis, medicine, dyes, and pesticides . The compound also contains a sulfamoyl group, which is known to participate in various biochemical reactions.

Biochemical Pathways

Similar compounds have been involved in various biochemical pathways related to their therapeutic effects, such as anti-hypertensive, antitumor, and antiviral activities .

Result of Action

Based on its structural features and the known activities of similar compounds, it may exert its effects through interactions with various cellular targets and pathways .